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For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth look at the core technologies behind Medmain's whole-slide

imaging (WSI) and artificial intelligence-driven digital pathology platform, PidPort™. Medmain
is at the forefront of applying deep learning to pathological diagnostics, aiming to enhance the

accuracy and efficiency of cancer detection and classification. This document synthesizes

available technical data from their publications and public communications to offer a

comprehensive overview for research and development professionals.

The PidPort™ Digital Pathology Ecosystem
Medmain's core offering is PidPort™, a cloud-based platform that provides a total solution for

digital pathology.[1] This ecosystem encompasses the digitization of glass slides, cloud

storage, a high-speed viewer for remote access and collaboration, and a suite of proprietary AI-

powered analytical tools.[2][3] The platform is designed to address the global shortage of

pathologists by providing an efficient and supportive environment for pathological diagnosis.[1]
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The general workflow within the Medmain ecosystem begins with the digitization of

pathological specimens at the Medmain Imaging Center.[1] These whole-slide images are then

uploaded to the PidPort™ cloud infrastructure, where they can be viewed, shared, and

analyzed by pathologists and researchers.[2] The platform's AI capabilities provide screening

and analytical support for various cancer types.[4][5]
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Caption: A high-level overview of the Medmain PidPort™ digital pathology workflow.
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Whole-Slide Imaging Technology
The foundation of Medmain's AI-driven analysis is high-quality whole-slide imaging. While

specific details of the scanners used at the "Medmain Imaging Center" are not publicly

disclosed, the PidPort™ platform is compatible with common WSI file formats, including SVS

(Leica) and NDPI (Hamamatsu Photonics), as well as JPEG and TIFF formats. This

compatibility suggests the use of high-throughput scanners capable of producing high-

resolution images suitable for detailed pathological examination.

General specifications for high-throughput whole-slide scanners typically used in such

applications are provided in the table below for context.
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Parameter Typical Specification
Significance in Digital
Pathology

Objective Lenses 20x, 40x magnification

Determines the level of detail

captured in the WSI. 40x is

common for diagnostic

purposes.

Numerical Aperture (NA)
High NA objectives (e.g.,

>0.75)

A higher NA provides better

resolution, allowing for clearer

visualization of cellular and

subcellular structures.

Image Resolution ~0.25 µm/pixel at 40x

Defines the smallest resolvable

detail in the image, critical for

accurate morphological

assessment.

Scan Speed
Varies (e.g., <60 seconds per

slide at 20x)

High speed is essential for

high-throughput digitization in

large-scale studies and clinical

practice.

Slide Capacity 1 to >400 slides

Batch processing capabilities

are crucial for efficiency in a

centralized imaging center.

Focusing Mechanism
Automated with Z-stacking

capability

Ensures the entire tissue

section is in focus, which is

particularly important for thick

specimens and cytology.

AI-Powered Pathological Analysis
Medmain has developed a suite of deep learning models for the detection and classification of

various cancers. These models are trained on extensive datasets of hundreds of thousands of

whole-slide images, annotated by specialist pathologists.[2][4] The primary AI methodology

employed is deep learning, including the use of transfer learning and weakly-supervised

learning techniques.[4]
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Experimental Protocol for AI Model Development
While detailed, step-by-step protocols are proprietary, the general workflow for developing their

deep learning models can be inferred from their publications and industry best practices.
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1. Data Acquisition
(WSI from multiple institutions)

2. Data Curation & QC
(Slide selection, artifact removal)

3. Annotation
(Pathologist-led labeling of tissue regions)

4. Dataset Splitting
(Training, Validation, Test sets)

5. Model Training
(Deep learning, transfer learning,

weakly-supervised learning)

6. Model Validation
(Internal validation on hold-out set)

7. Performance Evaluation
(Testing on independent datasets)

8. Deployment on PidPort™
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Caption: A generalized workflow for the development of Medmain's pathology AI models.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 13 Tech Support

https://www.benchchem.com/product/b12812309/docs?utm_src=pdf-body-img#the-technology-behind-medmain-s-whole-slide-imaging-a-technical-guide
https://www.benchchem.com/product/b12812309/docs?utm_src=pdf-body#the-technology-behind-medmain-s-whole-slide-imaging-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12812309?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology Details:

Data Acquisition: Whole-slide images are sourced from multiple medical institutions to

ensure a diverse and robust dataset.[4]

Annotation: A large number of specialist pathologists create the "teacher data" by annotating

the WSIs.[2]

Model Architecture: Medmain utilizes Convolutional Neural Networks (CNNs), a standard in

image recognition tasks. Their publications mention the use of architectures like EfficientNet-

B3 with transfer learning.

Training: Models are trained using supercomputers, leveraging techniques like weakly-

supervised learning, which allows the model to learn from slide-level labels rather than

requiring precise annotations of all pathological findings.[6]

Validation: The models are rigorously tested on independent datasets from different sources

to ensure their generalizability and robustness.

Performance of AI Models
Medmain has published performance data for several of their AI models. The following tables

summarize the reported metrics for various cancer types.

Table 1: Performance in Gastrointestinal Cancers

Cancer Type Task Model Performance Publication

Gastric & Colonic

Epithelial Tumors
Classification

Not specified in

abstract

Scientific Reports

(2020)

Gastric Poorly

Differentiated

Adenocarcinoma

Classification
Not specified in

announcement

Technology in Cancer

Research & Treatment

(2022)

Table 2: Performance in Lung Cancer
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Task
Training Set
Size

Test Set Size
Performance
(AUC)

Publication

Indeterminate

Lung Carcinoma

Classification

579 WSIs

83 challenging

cases + 4

independent sets

(2407 WSIs total)

0.99 on

indeterminate

cases; 0.94-0.99

on independent

sets

Scientific

Reports (2020)

Lung Carcinoma

vs. Non-

neoplastic

3,554 WSIs
4 independent

test sets

High AUCs

reported

Scientific

Reports (2020)

Table 3: Performance in Other Cancers

Cancer
Type

Task
Training Set
Size

Test Set
Size

Performanc
e

Publication

Pancreatic

Ductal

Adenocarcino

ma

Detection on

EUS-FNB
Not specified Not specified

AUC: 0.984,

Accuracy:

0.9417,

Sensitivity:

0.9302,

Specificity:

0.9706

Scientific

Reports

(2021)

Prostate

Adenocarcino

ma

Classification

on Needle

Biopsy

Not specified Not specified

High

performance

reported

MDPI (2022)

Suspected

Urothelial

Carcinoma

Classification

on LBC Urine

Specimens

Not specified Not specified

Successful

development

announced

Cancers

(2023)

AUC: Area Under the Receiver Operating Characteristic Curve; EUS-FNB: Endoscopic

Ultrasound-Guided Fine-Needle Biopsy; LBC: Liquid-Based Cytology.
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Digital pathology is a transformative tool in preclinical and clinical drug development, offering

quantitative, reproducible, and efficient analysis of tissue-based endpoints. While Medmain's

primary focus has been on diagnostic support, their technology has direct applications in the

pharmaceutical industry.

Potential Applications:

Preclinical Toxicology Studies: Automated and standardized analysis of tissue slides from

toxicology studies can improve the accuracy and efficiency of identifying and grading drug-

induced tissue injuries.

Biomarker Discovery and Validation: AI-powered image analysis can identify and quantify

novel tissue-based biomarkers, aiding in patient stratification and predicting treatment

response.

Clinical Trial Pathology: Centralized digital pathology platforms like PidPort™ can streamline

the pathological review of clinical trial samples, enabling remote collaboration and

standardized analysis across multiple trial sites.
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Caption: Application of Medmain's technology in the drug development pipeline.

Conclusion
Medmain's whole-slide imaging and AI technology, centered around the PidPort™ platform,

represent a significant advancement in the field of digital pathology. By leveraging large, well-

annotated datasets and sophisticated deep learning models, they have demonstrated high

performance in the classification and detection of various cancers. While specific technical

details regarding their imaging hardware and detailed experimental protocols remain

proprietary, the available data indicates a robust and scalable system. For researchers and

professionals in drug development, this technology offers powerful tools to enhance preclinical
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and clinical research through quantitative, reproducible, and efficient tissue analysis. Further

publications with more detailed methodologies and expanded applications are anticipated to

provide deeper insights into their innovative approach.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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